Cas no 20627-33-2 (6,7,12-trimethyltetraphene)

• Product Name: 6,7,12-trimethyltetraphene
• CAS No: 20627-33-2
• MF: C₂₁H₁₈
• MW: 270.367625713348
• CID: 1395354
• PubChem ID: 88622
• Update Time: 2025-04-20

6,7,12-trimethyltetraphene Chemical and Physical Properties

Names and Identifiers

• 6,7,12-trimethyltetraphene
• 4,9,10-Trimethyl-1,2-benzanthracene
• Benz(a)anthracene, 6,7,12-trimethyl-
• RYVZUDDFLHMAMI-UHFFFAOYSA-N
• 6,7,12-Trimethylbenz[a]anthracene
• 20627-33-2
• 6,7,12-Trimethylbenz(a)anthracene
• DTXSID40942819
• BRN 1971873

• Inchi： 1S/C21H18/c1-13-12-16-8-4-5-11-19(16)21-15(3)18-10-7-6-9-17(18)14(2)20(13)21/h4-12H,1-3H3
• InChI Key： RYVZUDDFLHMAMI-UHFFFAOYSA-N
• SMILES： C12C3C=CC=CC=3C=C(C)C1=C(C)C1C=CC=CC=1C=2C

Computed Properties

• Exact Mass: 270.14094
• Monoisotopic Mass: 270.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.0691 (estimate)
• Boiling Point: 480.48°C (rough estimate)
• Refractive Index: 1.7120 (estimate)
• PSA: 0